Cas no 38198-54-8 (3-methoxy-N-(piperidin-4-yl)benzamide)

• Product Name: 3-methoxy-N-(piperidin-4-yl)benzamide
• CAS No: 38198-54-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD05254806
• CID: 891337
• PubChem ID: 1445157
• Update Time: 2026-04-29

3-methoxy-N-(piperidin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-N-PIPERIDIN-4-YL-BENZAMIDE
• 3-methoxy-N-piperidin-4-ylbenzamide
• 3-methoxy-N-(piperidin-4-yl)benzamide

• MDL： MFCD05254806
• Inchi： InChI=1S/C13H18N2O2/c1-17-12-4-2-3-10(9-12)13(16)15-11-5-7-14-8-6-11/h2-4,9,11,14H,5-8H2,1H3,(H,15,16)
• InChI Key： RVNIFQHYLAWJDT-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(C(NC2CCNCC2)=O)=C1

Computed Properties

• Exact Mass: 234.13700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 50.36000
• LogP: 1.89670

Additional information on 3-methoxy-N-(piperidin-4-yl)benzamide

Professional Introduction to 3-Methoxy-N-(piperidin-4-yl)benzamide (CAS No. 38198-54-8)

3-Methoxy-N-(piperidin-4-yl)benzamide, a compound with the chemical identifier CAS No. 38198-54-8, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural features. The benzamide moiety, combined with a piperidine ring and a methoxy substituent, creates a unique pharmacophore that is being explored for various therapeutic applications.

The structural composition of 3-methoxy-N-(piperidin-4-yl)benzamide is highly intriguing from a chemical perspective. The presence of the benzamide group suggests possible interactions with biological targets such as enzymes and receptors, while the piperidine ring enhances solubility and bioavailability. These characteristics make it an attractive candidate for further investigation in drug discovery pipelines.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological pathways. The piperidine moiety in 3-methoxy-N-(piperidin-4-yl)benzamide is particularly noteworthy, as it is commonly found in drugs that target central nervous system (CNS) disorders. Studies have indicated that piperidine derivatives can exhibit potent effects on neurotransmitter systems, making them promising candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the methoxy group in the molecule contributes to its overall pharmacological profile by influencing metabolic stability and binding affinity. This substitution pattern has been strategically employed in the design of various bioactive molecules to enhance their efficacy and selectivity. The combination of these structural elements in 3-methoxy-N-(piperidin-4-yl)benzamide positions it as a versatile scaffold for further chemical modification and optimization.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential therapeutic applications. These tools allow researchers to predict the binding interactions of 3-methoxy-N-(piperidin-4-yl)benzamide with biological targets, thereby accelerating the drug discovery process. Such computational approaches are increasingly integral to modern medicinal chemistry, enabling more targeted and efficient development of new drugs.

One of the most exciting areas of research involving 3-methoxy-N-(piperidin-4-yl)benzamide is its potential role in addressing inflammation-related diseases. Inflammatory processes are central to numerous pathological conditions, including autoimmune disorders and chronic inflammatory diseases. Preliminary studies suggest that this compound may modulate inflammatory pathways by interacting with key enzymes and receptors involved in the inflammatory response.

The benzamide group is known to have anti-inflammatory properties, which could be leveraged by 3-methoxy-N-(piperidin-4-yl)benzamide to develop novel anti-inflammatory agents. Additionally, the piperidine ring may enhance its ability to cross the blood-brain barrier, making it a promising candidate for treating neurological manifestations of inflammation. These findings highlight the compound's potential as a multifaceted therapeutic agent.

Another area where 3-methoxy-N-(piperidin-4-yl)benzamide shows promise is in oncology research. Cancer chemotherapeutic agents often target specific molecular pathways that are dysregulated in tumor cells. The unique structural features of this compound make it a candidate for inhibiting key enzymes involved in cancer cell proliferation and survival. By modulating these pathways, 3-methoxy-N-(piperidin-4-yl)benzamide could potentially offer new treatment strategies for various types of cancer.

Current research efforts are focused on synthesizing derivatives of 3-methoxy-N-(piperidin-4-yl)benzamide that exhibit enhanced potency and selectivity. Techniques such as structure-based drug design and high-throughput screening are being employed to identify optimal analogs with improved pharmacological profiles. These studies aim to translate the initial promise of this compound into viable therapeutic options for patients.

The development of novel pharmaceuticals is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and pharmacokinetics. 3-Methoxy-N-(piperidin-4-yl)benzamide represents an exciting example of how structural innovation can lead to the discovery of new bioactive molecules with significant therapeutic potential. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to make meaningful contributions to future medical treatments.

In conclusion, 3-methoxy-N-(piperidin-4-yl)benzamide (CAS No. 38198-54-8) stands out as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a benzamide group, piperidine ring, and methoxy substituent creates a versatile pharmacophore that is well-suited for modulating various disease-related pathways. With ongoing advancements in drug discovery technologies and methodologies, this compound holds significant promise for addressing some of today's most pressing medical challenges.